Cas no 820236-43-9 (Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester)

Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester structure
820236-43-9 structure
Product Name:Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester
CAS No:820236-43-9
MF:C11H20O3
MW:200.274703979492
CID:700691
PubChem ID:11264115
Update Time:2025-04-19

Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester
    • ethyl 2-hydroxy-3-propan-2-ylcyclopentane-1-carboxylate
    • DTXSID30460476
    • 820236-43-9
    • Inchi: 1S/C11H20O3/c1-4-14-11(13)9-6-5-8(7(2)3)10(9)12/h7-10,12H,4-6H2,1-3H3
    • InChI Key: SQDISOFSMMZHOF-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)OCC)CCC1C(C)C

Computed Properties

  • Exact Mass: 200.14124450g/mol
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų

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